Cas no 1451450-77-3 (2-(4-Nitrophenyl)cyclooctan-1-one)

• Product Name: 2-(4-Nitrophenyl)cyclooctan-1-one
• CAS No: 1451450-77-3
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 4600617
• Update Time: 2025-08-03

2-(4-Nitrophenyl)cyclooctan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-Nitrophenyl)cyclooctan-1-one

• Inchi： 1S/C14H17NO3/c16-14-6-4-2-1-3-5-13(14)11-7-9-12(10-8-11)15(17)18/h7-10,13H,1-6H2
• InChI Key： WEGWGUHUQAPRJN-UHFFFAOYSA-N
• SMILES： C1(=O)CCCCCCC1C1=CC=C([N+]([O-])=O)C=C1

Additional information on 2-(4-Nitrophenyl)cyclooctan-1-one

Introduction to 2-(4-Nitrophenyl)cyclooctan-1-one (CAS No. 1451450-77-3)

2-(4-Nitrophenyl)cyclooctan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1451450-77-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a cyclooctanone core substituted with a 4-nitrophenyl group, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both a nitro group and a cyclic ketone moiety makes it a versatile scaffold for further chemical modifications and functionalization, which are crucial for developing novel therapeutic agents.

The structure of 2-(4-Nitrophenyl)cyclooctan-1-one consists of a cyclooctane ring system connected to a carbonyl group, with an aromatic ring bearing a nitro substituent at the para position. This specific arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and interactions with biological targets. The cycloalkane ring provides a rigid backbone, while the nitrophenyl group introduces polarity and potential hydrogen bonding capabilities, making it an attractive candidate for drug design.

In recent years, there has been growing interest in cycloalkanone derivatives as pharmacophores due to their ability to modulate biological pathways effectively. The 4-nitrophenylcyclooctanone scaffold has been explored in various contexts, including its role as an intermediate in synthesizing more complex molecules. The nitro group, in particular, is a well-known pharmacological moiety that can enhance binding affinity and metabolic stability, which are critical factors in drug development.

One of the most compelling aspects of 2-(4-Nitrophenyl)cyclooctan-1-one is its potential application in neurological research. Studies have suggested that nitroaromatic compounds can interact with specific enzymes and receptors involved in neurodegenerative diseases. The cyclooctanone part of the molecule may contribute to its ability to cross the blood-brain barrier, a crucial requirement for therapeutic agents targeting central nervous system disorders. Recent research has begun to explore its efficacy in models of Alzheimer's disease and Parkinson's disease, where it shows promise in modulating oxidative stress and inflammation.

Another area where this compound has shown promise is in anti-inflammatory applications. The nitro group can undergo reduction to form an amine, which can then participate in hydrogen bonding interactions with biological targets. This transformation can be exploited to develop prodrugs that release active species at disease sites, enhancing therapeutic efficacy while minimizing side effects. Preliminary studies indicate that derivatives of 2-(4-Nitrophenyl)cyclooctan-1-one exhibit anti-inflammatory properties comparable to existing nonsteroidal anti-inflammatory drugs (NSAIDs), but with potentially improved pharmacokinetic profiles.

The synthesis of 2-(4-Nitrophenyl)cyclooctan-1-one involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. One common approach involves the Friedel-Crafts acylation of cyclooctanone followed by nitration of the resulting aromatic derivative. Alternatively, direct functionalization strategies have been explored, leveraging transition metal catalysis to introduce both the cycloalkane and nitrophenyl moieties efficiently. These synthetic pathways not only provide access to this compound but also serve as models for constructing more complex heterocyclic systems.

The spectroscopic and analytical characterization of 1451450-77-3 is another critical aspect of its study. High-resolution nuclear magnetic resonance (NMR) spectroscopy, including 1H NMR and 13C NMR, is essential for confirming the structure and purity of the compound. Mass spectrometry (MS) provides additional confirmation through molecular ion peaks and fragmentation patterns. Infrared (IR) spectroscopy helps identify functional groups such as carbonyl stretches and aromatic vibrations. These analytical techniques are indispensable for ensuring that the compound meets the stringent requirements for pharmaceutical use.

In conclusion,2-(4-Nitrophenyl)cyclooctan-1-one represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing drugs targeting neurological disorders and inflammation. As research continues to uncover new applications for this molecule, it is likely that CAS No. 1451450-77-3 will play an increasingly important role in medicinal chemistry innovation.